Cas no 512810-21-8 (3-(4-nitro-1H-pyrazol-1-yl)propanoic acid)
512810-21-8 structure
Product Name:3-(4-nitro-1H-pyrazol-1-yl)propanoic acid
CAS No:512810-21-8
MF:C6H7N3O4
MW:185.137480974197
MDL:MFCD03074554
CID:2122602
PubChem ID:1229867
Update Time:2025-04-21
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-nitro-1H-pyrazol-1-yl)propanoic acid
- 3-(4-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID
- 3-{4-nitro-1H-pyrazol-1-yl}propanoic acid
- AKOS000204703
- DB-338909
- Z228588526
- Oprea1_003601
- 899-646-1
- BBL015875
- MFCD03074554
- AKOS015922307
- SCHEMBL672001
- 3-(4-nitropyrazol-1-yl)propanoic acid
- 4-Nitro-1H-pyrazole-1-propanoic acid
- STK348651
- G31105
- 3-(4-nitro-1H-pyrazol-1-yl)propanoicacid
- EN300-52701
- AK-968/41170472
- FS-6036
- ALBB-004382
- DTXCID201721401
- DTXSID601290795
- DRVNKZUIVXMXHJ-UHFFFAOYSA-N
- 512810-21-8
-
- MDL： MFCD03074554
- Inchi： 1S/C6H7N3O4/c10-6(11)1-2-8-4-5(3-7-8)9(12)13/h3-4H,1-2H2,(H,10,11)
- InChI Key： DRVNKZUIVXMXHJ-UHFFFAOYSA-N
- SMILES： OC(CCN1C=C(C=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 185.04365571Da
- Monoisotopic Mass: 185.04365571Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: 143-145 °C
- Boiling Point: 419.3±25.0 °C at 760 mmHg
- Flash Point: 207.4±23.2 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498015-50mg |
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N498015-100mg |
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N498015-500mg |
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 500mg |
$ 340.00 | 2022-06-03 | ||
| abcr | AB379560-250 mg |
3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 250MG |
€176.40 | 2022-03-02 | ||
| abcr | AB379560-500 mg |
3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 500MG |
€209.50 | 2022-03-02 | ||
| abcr | AB379560-1 g |
3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 1g |
€231.60 | 2022-03-02 | ||
| abcr | AB379560-5 g |
3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 5g |
€519.80 | 2022-03-02 | ||
| abcr | AB379560-10 g |
3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 10g |
€819.00 | 2022-03-02 | ||
| Fluorochem | 028117-250mg |
3-(4-Nitro-pyrazol-1-yl)-propionic acid |
512810-21-8 | 95% | 250mg |
￡120.00 | 2022-03-01 | |
| Fluorochem | 028117-1g |
3-(4-Nitro-pyrazol-1-yl)-propionic acid |
512810-21-8 | 95% | 1g |
￡240.00 | 2022-03-01 |
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
512810-21-8 (3-(4-nitro-1H-pyrazol-1-yl)propanoic acid) Related Products
- 898053-45-7(4-(4-Nitro-pyrazol-1-yl)-butyric acid)
- 1173061-75-0(4-Nitro-1-propyl-1H-pyrazole)
- 42027-81-6(2-(4-nitropyrazol-1-yl)ethanol)
- 1240572-44-4(1-(3-Methoxypropyl)-4-nitropyrazole)
- 1002243-79-9(3-(4-Nitro-1H-pyrazol-1-yl)propanenitrile)
- 6645-69-8((4-Nitro-1H-pyrazol-1-yl)acetic acid)
- 1341704-90-2(1H-Pyrazole-1-propanal, 4-nitro-)
- 32407-65-1(1-(4-Nitro-1H-pyrazol-1-yl)acetone)
- 1006440-58-9(4-nitro- 1H-Pyrazole-1-propanol)
- 1060679-10-8(1-(2-Methylpropyl)-4-nitro-1H-pyrazole)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
